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Compound of Interest

Compound Name: o-Cresol

Cat. No.: B1677501 Get Quote

An In-depth Technical Guide to the Safety of o-Cresol (CAS Number 95-48-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for o-Cresol (CAS

95-48-7), also known as 2-methylphenol. The information is compiled from Safety Data Sheets

(SDS), toxicological reports, and research articles to assist in the safe handling, risk

assessment, and understanding of the toxicological profile of this compound.

Chemical and Physical Properties
o-Cresol is a colorless solid or liquid with a characteristic phenolic odor that darkens upon

exposure to air and light.[1][2] It is an organic compound with the molecular formula C₇H₈O.[3]

Table 1: Physical and Chemical Properties of o-Cresol
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Property Value Reference

Molecular Formula C₇H₈O [3][4]

Molecular Weight 108.14 g/mol [3][4]

Appearance
Colorless to pale-yellow solid

or liquid
[2][5][6]

Odor Phenolic, tarry [1][2][6]

Melting Point 29-32 °C (86 - 89.6 °F) [1][7]

Boiling Point 191 °C (376 °F) [1][6][7]

Flash Point 81 °C (178 °F) [8]

Auto-ignition Temperature 599 °C (1,110 °F) [8]

Lower Explosion Limit 1.3 Vol% [8]

Vapor Pressure 1 mmHg at 38.2 °C [4]

Solubility Slightly soluble in water [1]

Density ~1.03-1.05 g/cm³ [6]

Hazard Identification and GHS Classification
o-Cresol is classified as a hazardous substance. It is toxic if swallowed or in contact with skin

and causes severe skin burns and eye damage.[9][10]

Table 2: GHS Classification for o-Cresol
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Chronic Aquatic Toxicity 2
H411: Toxic to aquatic life with

long lasting effects

Source: Compiled from multiple Safety Data Sheets.[3][9]

Signal Word: Danger[3][9]

Hazard Pictograms:

corrosive skull and crossbones

Toxicological Data
o-Cresol exhibits acute toxicity through oral and dermal routes of exposure. The liver, kidneys,

and central nervous system are potential target organs for its toxicity.[8]

Table 3: Acute Toxicity Data for o-Cresol
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Test Species Route Value Reference

LD50 Rat Oral 121 mg/kg [11][12]

LD50 Mouse Oral 344 mg/kg [12]

LD50 Rat Dermal 620 mg/kg [8]

LD50 Rabbit Dermal 890 mg/kg [8]

LC50 Rat Inhalation
> 1220 mg/m³ (1

hr)
[12]

LC50 Mouse Inhalation
179 mg/m³ (2

hrs)
[8]

Table 4: No-Observed-Adverse-Effect-Level (NOAEL) and Lowest-Observed-Adverse-Effect-

Level (LOAEL)
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Study
Type

Species Route
Duratio
n

NOAEL LOAEL

Effects
Observe
d at
LOAEL

Referen
ce

Develop

mental

Toxicity

Rat Gavage

Gestation

days 6-

15

175

mg/kg/da

y

450

mg/kg/da

y

Maternal

toxicity

(mortality

,

decrease

d weight

gain)

Reprodu

ctive

Toxicity

Mouse Diet 14 weeks

0.2% in

feed

(~263

mg/kg/da

y)

0.5% in

feed

(~660

mg/kg/da

y)

Minimal

evidence

of

generaliz

ed

toxicity in

F1

females

[9][13]

Subchron

ic Toxicity
Rat Gavage 13 weeks -

50

mg/kg/da

y

Neurologi

cal signs

(hypoacti

vity,

salivation

, tremors)

[9]

Experimental Protocols
Detailed experimental methodologies are critical for the interpretation and replication of

toxicological data. Below are summaries of protocols used in key studies.

Bacterial Reverse Mutation Assay (Ames Test)
This assay is conducted to assess the mutagenic potential of a substance.[9]
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Guideline: OECD Guideline 471.[9]

Test System:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537 are typically

used to detect various types of point mutations.[14]

Methodology: The test is performed using the plate incorporation method. o-Cresol,
dissolved in a suitable solvent (e.g., DMSO), is mixed with the bacterial culture and, for

specific assays, a metabolic activation system (S9 fraction from induced rat liver). This

mixture is then plated on minimal glucose agar plates.

Endpoint: The number of revertant colonies (colonies that have regained the ability to grow in

the absence of a specific amino acid) is counted after a defined incubation period. A

significant, dose-dependent increase in revertant colonies compared to the control indicates

mutagenic activity.

Results for o-Cresol: o-Cresol has not shown mutagenic activity in the Ames test.[9]

Reproductive Toxicity Study (Continuous Breeding
Protocol)
This protocol is designed to evaluate the effects of a substance on the reproductive capabilities

of an organism over a continuous exposure period.[9]

Test System: CD-1 Swiss mice.[9]

Methodology: Groups of male and female mice are administered o-cresol in their diet at

various concentrations for a pre-cohabitation period, followed by a cohabitation period (e.g.,

14 weeks).[9] During cohabitation, breeding pairs are continuously housed together. The

offspring (F1 generation) may also be evaluated for reproductive performance.

Parameters Measured: Fertility, number of litters per pair, litter size, pup survival, and pup

weight. Parental animals are monitored for clinical signs of toxicity and changes in body and

organ weights.

Results for o-Cresol: In a study with dietary concentrations up to 0.5% (approximately 660

mg/kg/day), o-cresol did not significantly affect reproductive competence in F0 or F1 mice.

[13]
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Signaling Pathways and Emergency Procedures
While the specific signaling pathways for o-cresol's toxicity are not extensively detailed in the

literature, phenolic compounds are generally understood to exert toxicity through mechanisms

like protein denaturation and oxidative stress.[7]

Generalized Mechanism of Phenolic Compound Toxicity

o-Cresol
Exposure

Cellular Interaction

Protein Denaturation

Direct Interaction

Reactive Oxygen Species (ROS)
Generation

Metabolic Activation

Coagulation Necrosis Oxidative Stress

Cellular Damage
(Membranes, DNA)

Apoptosis

Click to download full resolution via product page
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Caption: Generalized toxicity pathway for phenolic compounds.

Emergency Response and First Aid
A clear and logical workflow is essential in the event of accidental exposure to o-cresol.

o-Cresol Exposure Emergency Workflow

Exposure Occurs

Assess Route of Exposure

Inhalation

Airborne

Skin Contact

Dermal

Eye Contact

Ocular

Ingestion

Oral

Move to fresh air.
If not breathing, give artificial respiration.

Immediately remove contaminated clothing.
Rinse skin with water/shower for at least 15 minutes.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Continue rinsing.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for o-cresol exposure.

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1677501?utm_src=pdf-body
https://www.benchchem.com/product/b1677501?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Use in a well-ventilated area or under a chemical fume hood.[7][15] Avoid contact

with skin, eyes, and clothing.[3][5] Do not breathe dust, vapor, mist, or gas.[7] Wear

appropriate personal protective equipment (PPE), including gloves, safety glasses or face

shield, and protective clothing.[3][9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

Keep away from heat, sparks, and open flames.[7] o-Cresol is sensitive to air and light.[1][3]

Store locked up.[9]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3][9] A water jet is not recommended.[9]

Specific Hazards: The substance is combustible. Vapors are heavier than air and may form

explosive mixtures with air upon intense heating. Hazardous combustion products include

carbon oxides.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[3][9]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[3] Ensure adequate ventilation.[3]

Avoid contact with the spilled material and do not inhale dust or vapors.[3][9] Wear

appropriate personal protective equipment.[9]

Environmental Precautions: Prevent the product from entering drains, surface water, or

ground water.[3][9]

Containment and Cleaning: Cover drains. Absorb the spill with inert material (e.g., sand,

diatomite) and collect it in a suitable container for disposal.[5]

This guide is intended for informational purposes and should not replace a thorough review of

the complete Safety Data Sheet (SDS) provided by the manufacturer and relevant regulatory

guidelines. Always consult the primary SDS for the most current and detailed safety

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677501#o-cresol-cas-number-95-48-7-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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